Cas no 1251699-05-4 (N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide)

• Product Name: N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide
• CAS No: 1251699-05-4
• MF: C₂₃H₂₂N₂O₄S₂
• MW: 454.561783313751
• CID: 5435588
• Update Time: 2025-07-02

N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-N-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl]thiophene-2-sulfonamide
• N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C23H22N2O4S2/c1-16-6-4-7-18(14-16)23-24-21(17(2)29-23)15-25(19-9-11-20(28-3)12-10-19)31(26,27)22-8-5-13-30-22/h4-14H,15H2,1-3H3
• InChI Key： DQLPIOBDXCEANL-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(OC)C=C2)CC2=C(C)OC(C3=CC=CC(C)=C3)=N2)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide

Comprehensive Analysis of N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide (CAS 1251699-05-4)

N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide (CAS 1251699-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a thiophene ring, an oxazole moiety, and a methoxyphenyl group, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which are currently under investigation for various therapeutic targets.

The compound's CAS number 1251699-05-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its complex name reflects its intricate structure, featuring a 5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl group linked to a thiophene-2-sulfonamide backbone. Such heterocyclic compounds are often explored for their pharmacological properties, including anti-inflammatory, antimicrobial, and enzyme inhibitory effects. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy.

In the context of drug design, N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide exemplifies the growing trend of small-molecule inhibitors targeting specific pathways. Its sulfonamide group is particularly noteworthy, as this functional group is prevalent in many FDA-approved drugs, such as diuretics and antibiotics. Researchers are also investigating its ADME (Absorption, Distribution, Metabolism, and Excretion) profile to assess its viability as a lead compound. This aligns with the increasing demand for computational chemistry tools to predict drug-likeness and optimize molecular properties.

The synthesis of CAS 1251699-05-4 involves multi-step organic reactions, including cyclization and sulfonylation, which are well-documented in peer-reviewed journals. Its oxazole-thiophene hybrid structure contributes to its structural diversity, a key factor in modern medicinal chemistry. Given the rising interest in fragment-based drug discovery, this compound's modular design offers opportunities for scaffold hopping and structure-activity relationship (SAR) studies. These approaches are frequently searched by professionals in biotech and pharma industries seeking innovative therapeutic agents.

From an SEO perspective, queries like "thiophene sulfonamide uses" and "oxazole derivatives in drug development" highlight the compound's relevance. Additionally, its potential role in kinase inhibition and signal transduction pathways aligns with trending topics in cancer research and neurodegenerative diseases. The compound's lipophilicity and hydrogen-bonding capacity are also frequently discussed in forums focused on cheminformatics and molecular modeling.

In summary, N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thiophene-2-sulfonamide (CAS 1251699-05-4) represents a promising avenue for biomedical research. Its structural complexity and functional groups make it a valuable subject for studies on drug-target interactions, chemical biology, and rational drug design. As the scientific community continues to explore its applications, this compound may contribute to breakthroughs in personalized medicine and therapeutic innovation.